![molecular formula C23H22N4O B3847085 2-(1-benzyl-1H-pyrazol-4-yl)-N-ethyl-N-methylquinoline-4-carboxamide](/img/structure/B3847085.png)
2-(1-benzyl-1H-pyrazol-4-yl)-N-ethyl-N-methylquinoline-4-carboxamide
Overview
Description
2-(1-benzyl-1H-pyrazol-4-yl)-N-ethyl-N-methylquinoline-4-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly known as BEQ, and it belongs to the class of quinoline-based derivatives. BEQ has shown promising results in various studies, and its unique chemical structure makes it an interesting compound for further investigation.
Mechanism of Action
The mechanism of action of BEQ is not fully understood, but it is believed to involve the inhibition of various cellular pathways that are involved in cancer cell proliferation and survival. BEQ has been shown to inhibit the activity of various enzymes, including topoisomerase II and cyclin-dependent kinases, which play a crucial role in cancer cell growth and division.
Biochemical and Physiological Effects:
BEQ has been shown to exhibit various biochemical and physiological effects, including the induction of cell cycle arrest and apoptosis in cancer cells. In addition, BEQ has also been shown to inhibit the migration and invasion of cancer cells, which are important processes involved in cancer metastasis.
Advantages and Limitations for Lab Experiments
One of the main advantages of BEQ is its potent anticancer activity, which makes it a promising candidate for further investigation in cancer research. However, one of the limitations of BEQ is its low solubility in water, which can make it challenging to use in certain experiments.
Future Directions
There are several potential future directions for the study of BEQ. One of the most important directions is the investigation of the molecular mechanisms underlying the anticancer activity of BEQ. This can involve the identification of the specific cellular pathways that are affected by BEQ and the development of more potent derivatives based on the BEQ scaffold. Another direction is the investigation of the potential applications of BEQ in the treatment of neurological disorders, which can involve the development of more selective derivatives with improved pharmacokinetic properties.
Conclusion:
In conclusion, 2-(1-benzyl-1H-pyrazol-4-yl)-N-ethyl-N-methylquinoline-4-carboxamide is a promising chemical compound that has shown potential applications in various fields, including cancer research and neuroscience. Its unique chemical structure and potent anticancer activity make it an interesting compound for further investigation. The study of BEQ can lead to the development of more effective treatments for cancer and neurological disorders.
Scientific Research Applications
BEQ has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. One of the most significant applications of BEQ is in the field of cancer research. BEQ has been shown to exhibit potent anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and prostate cancer. In addition, BEQ has also been studied for its potential applications in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.
Properties
IUPAC Name |
2-(1-benzylpyrazol-4-yl)-N-ethyl-N-methylquinoline-4-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22N4O/c1-3-26(2)23(28)20-13-22(25-21-12-8-7-11-19(20)21)18-14-24-27(16-18)15-17-9-5-4-6-10-17/h4-14,16H,3,15H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VCOCTQMXZFNIQA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(C)C(=O)C1=CC(=NC2=CC=CC=C21)C3=CN(N=C3)CC4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22N4O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.